Cas no 1361480-95-6 (3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361480-95-6
• MF: C₁₂H₂Cl₅F₃IN
• MW: 521.315660953522
• CID: 4968994
• Update Time: 2025-06-08

3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H2Cl5F3IN/c13-5-4(6(14)8(16)9(17)7(5)15)3-1-2-22-11(10(3)21)12(18,19)20/h1-2H
• InChI Key： FSAKHYZIKYVUIR-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=CC=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 385
• XLogP3: 7.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine

Introduction to 3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361480-95-6)

3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine, identified by its CAS number 1361480-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including an iodine atom at the 3-position, a perchlorophenyl group at the 4-position, and a trifluoromethyl group at the 2-position, endows this molecule with unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The perchlorophenyl moiety, in particular, introduces strong electron-withdrawing effects through resonance, which can modulate the reactivity of the pyridine ring. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, where the iodine atom serves as a leaving group. The trifluoromethyl group further enhances the compound's utility by increasing lipophilicity and metabolic stability, attributes that are often sought after in drug candidates to improve pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. The combination of fluorine atoms with other functional groups can lead to improved binding affinity and selectivity when interacting with biological targets. In particular, 3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine has been explored as a building block for synthesizing small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

In the realm of oncology research, this compound has been investigated for its potential to interfere with key signaling pathways involved in tumor growth and progression. The iodine substituent allows for facile modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores. For instance, studies have demonstrated its utility in generating kinase inhibitors that selectively bind to aberrant tyrosine kinases overexpressed in certain cancers. The perchlorophenyl group contributes to fine-tuning the electronic properties of the molecule, ensuring optimal interactions with the active site of the target protein.

Moreover, the trifluoromethyl group's influence on metabolic stability has been leveraged in designing drugs with prolonged half-lives, reducing the frequency of dosing required for therapeutic efficacy. This is particularly relevant in chronic disease management where patient compliance is crucial. Preclinical studies have shown promising results when this compound was incorporated into libraries of candidate molecules screened for their ability to modulate specific biological pathways.

The synthesis of 3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation strategies to introduce the iodine atom at the 3-position, followed by electrophilic aromatic substitution to incorporate the perchlorophenyl group. The final step involves protecting group strategies to shield reactive sites during subsequent functionalization processes. Advanced synthetic methodologies, such as flow chemistry and transition-metal catalysis, have been employed to enhance yield and purity while minimizing side reactions.

The compound's versatility extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. For instance, fluorinated pyridines are frequently employed in designing advanced materials with tailored electronic properties for optoelectronic devices. Additionally, their incorporation into pesticide formulations enhances bioavailability and resistance against degradation from environmental factors.

As research continues to evolve, new methodologies for derivatizing 3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine are being developed to expand its synthetic utility. Innovations in computational chemistry have enabled high-throughput virtual screening of derivatives with optimized properties before experimental synthesis is undertaken. This approach not only accelerates drug discovery but also reduces costs associated with trial-and-error experimentation.

The regulatory landscape for such compounds is continually evolving to ensure safety and efficacy standards are met across different jurisdictions. Manufacturers must adhere to stringent guidelines set forth by agencies such as the FDA and EMA when developing new therapeutics or intermediates like 3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine. This includes rigorous toxicological assessments and environmental impact evaluations to mitigate any potential risks associated with their use.

In conclusion,3-Iodo-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361480-95-6) represents a compelling example of how structural modifications can yield compounds with significant therapeutic potential. Its unique combination of functional groups makes it an indispensable tool in modern drug discovery efforts aimed at addressing unmet medical needs across various disease indications.